Cas no 918880-42-9 (Benzonitrile, 2-[(4-fluorophenyl)thio]-5-thiazolo[5,4-d]pyrimidin-2-yl-)

• Product Name: Benzonitrile, 2-[(4-fluorophenyl)thio]-5-thiazolo[5,4-d]pyrimidin-2-yl-
• CAS No: 918880-42-9
• MF: C₁₈H₉FN₄S₂
• MW: 364.419263601303
• CID: 769421
• PubChem ID: 68931561
• Update Time: 2025-04-19

Benzonitrile, 2-[(4-fluorophenyl)thio]-5-thiazolo[5,4-d]pyrimidin-2-yl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[(4-fluorophenyl)thio]-5-thiazolo[5,4-d]pyrimidin-2-yl-
• 2-(4-fluorophenyl)sulfanyl-5-([1,3]thiazolo[5,4-d]pyrimidin-2-yl)benzonitrile
• 918880-42-9
• SCHEMBL4147767
• DTXSID50739297
• 2-[(4-Fluorophenyl)sulfanyl]-5-([1,3]thiazolo[5,4-d]pyrimidin-2-yl)benzonitrile

• Inchi： 1S/C18H9FN4S2/c19-13-2-4-14(5-3-13)24-16-6-1-11(7-12(16)8-20)17-23-15-9-21-10-22-18(15)25-17/h1-7,9-10H
• InChI Key： KVVASLJXACOSHW-UHFFFAOYSA-N
• SMILES： S1C2C(=CN=CN=2)N=C1C1C=CC(=C(C#N)C=1)SC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 364.02526681g/mol
• Monoisotopic Mass: 364.02526681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 116Ų